Cas no 895006-20-9 (N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide
• CAS No: 895006-20-9
• MF: C₂₂H₁₉N₃O₂S
• MW: 389.470163583755
• CID: 6094293
• PubChem ID: 16032325
• Update Time: 2025-05-30

N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide
• Benzeneacetamide, N-(4-methoxy-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
• F2515-1129
• G856-6981
• CHEMBL1552685
• 895006-20-9
• AKOS002068948
• NCGC00136457-01
• HMS1904C02
• N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide
• N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide
• N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide

• Inchi： 1S/C22H19N3O2S/c1-27-18-10-5-11-19-21(18)24-22(28-19)25(15-17-9-6-12-23-14-17)20(26)13-16-7-3-2-4-8-16/h2-12,14H,13,15H2,1H3
• InChI Key： XGMVSMQEZKWJHD-UHFFFAOYSA-N
• SMILES： C1(CC(N(C2=NC3=C(OC)C=CC=C3S2)CC2=CC=CN=C2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 389.11979803g/mol
• Monoisotopic Mass: 389.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 590.9±60.0 °C(Predicted)
• pka: 4.47±0.12(Predicted)

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide

Chemical Compound CAS No. 895006-20-9: N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide

The compound with CAS No. 895006-20-9, known as N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery.

The structure of this compound is characterized by a benzothiazole ring substituted with a methoxy group at position 4 and a phenyl group at position 2. Additionally, the molecule features a pyridine ring at position 3, which introduces unique electronic properties and enhances its reactivity. The presence of an acetamide group further contributes to the compound's functional versatility.

Recent studies have highlighted the antimicrobial activity of benzothiazole derivatives, making them promising candidates for the development of new antibiotics. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that compounds with similar structural motifs exhibit potent activity against Gram-positive and Gram-negative bacteria. This finding underscores the potential of N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide as a lead compound in antibacterial drug design.

Beyond its antimicrobial properties, this compound has also shown promise in the field of cancer therapy. A study conducted by researchers at the University of California revealed that benzothiazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The incorporation of a pyridine ring in this compound further enhances its ability to interact with cellular targets, making it a compelling candidate for anticancer drug development.

The synthesis of N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin